Cas no 773122-45-5 (3-amino-5,7,7-trimethyloctanoic Acid)

• Product Name: 3-amino-5,7,7-trimethyloctanoic Acid
• CAS No: 773122-45-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 552014
• PubChem ID: 25219623
• Update Time: 2025-10-19

3-amino-5,7,7-trimethyloctanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,7,7-trimethyloctanoic acid
• 3-Amino-5,7,7-trimethyl-octanoic acid
• Octanoic acid,3-amino-5,7,7-trimethyl-
• RARECHEM AL BL 0194
• LS-02365
• MFCD06205962
• AKOS000266704
• 773122-45-5
• DTXSID80649274
• 3-amino-5,7,7-trimethyloctanoicacid
• AKOS016345448
• CS-0326416
• STK504053
• ALBB-006663
• 3-amino-5,7,7-trimethyloctanoic Acid

• MDL： MFCD06205962
• Inchi： 1S/C11H23NO2/c1-8(7-11(2,3)4)5-9(12)6-10(13)14/h8-9H,5-7,12H2,1-4H3,(H,13,14)
• InChI Key： SPLJOHIHQABPRC-UHFFFAOYSA-N
• SMILES： OC(CC(CC(C)CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

3-amino-5,7,7-trimethyloctanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-amino-5,7,7-trimethyloctanoic Acid

Introduction to 3-amino-5,7,7-trimethyloctanoic Acid (CAS No. 773122-45-5)

3-amino-5,7,7-trimethyloctanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This amino acid derivative, characterized by its unique structural motif, exhibits a blend of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The compound’s molecular formula, C₁₁H₂₁NO₃, underscores its complex and highly functionalized nature, which is further accentuated by the presence of three methyl groups at the 7th carbon position. This structural feature not only imparts distinct stereochemical properties but also opens up diverse synthetic pathways for its incorporation into more elaborate molecular architectures.

The CAS number 773122-45-5 serves as a unique identifier for this chemical entity, ensuring precise classification and retrieval in scientific databases. Within the realm of medicinal chemistry, 3-amino-5,7,7-trimethyloctanoic acid has been explored as a building block for peptidomimetics and protease inhibitors. Its ability to mimic natural amino acids while introducing additional functional handles has made it particularly appealing for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted its potential in the development of drugs targeting neurological disorders, where precise modulation of protein-protein interactions is crucial.

One of the most compelling aspects of 3-amino-5,7,7-trimethyloctanoic acid is its role in the synthesis of chiral compounds. The presence of multiple stereocenters allows for the creation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological activity. Advances in asymmetric synthesis have enabled researchers to access these complex molecules with increasing efficiency, paving the way for scalable production processes. This has been particularly relevant in the context of drug discovery pipelines, where high-yielding synthetic routes are critical for translating promising candidates into viable therapeutics.

In addition to its applications in drug design, 3-amino-5,7,7-trimethyloctanoic acid has found utility in materials science and polymer chemistry. Its structural features contribute to the development of novel polymers with tailored mechanical properties and biodegradability. These materials are being investigated for applications ranging from biomedicine to sustainable packaging solutions. The compound’s compatibility with various polymerization techniques makes it a versatile component in constructing advanced materials that bridge the gap between academia and industry.

The pharmacological relevance of 3-amino-5,7,7-trimethyloctanoic acid has been further underscored by recent preclinical studies. Researchers have demonstrated its efficacy in modulating enzyme activity and receptor interactions relevant to inflammatory and autoimmune diseases. The compound’s ability to interact with biological targets at both the molecular and cellular levels has opened new avenues for therapeutic intervention. These findings align with broader trends in precision medicine, where targeted molecular probes are being developed to address specific disease mechanisms.

From a synthetic chemistry perspective, 3-amino-5,7,7-trimethyloctanoic acid exemplifies the sophistication achievable through multi-step organic transformations. The integration of palladium-catalyzed cross-coupling reactions and enzymatic resolutions has enabled the construction of its complex framework with remarkable precision. Such methodologies not only enhance yield but also minimize waste generation, aligning with green chemistry principles. The compound’s synthesis serves as a benchmark for developing efficient and sustainable routes to structurally complex molecules.

The growing interest in 3-amino-5,7,7-trimethyloctanoic acid is also reflected in its commercial availability through specialized chemical suppliers. These vendors provide high-purity samples tailored for research applications, ensuring that scientists worldwide can explore its potential without compromising on quality or consistency. The ease of access to this compound underscores its importance as a tool in modern chemical biology and drug discovery.

Looking ahead, the future prospects for 3-amino-5,7,7-trimethyloctanoic acid are promising given its multifaceted utility across multiple disciplines. Ongoing research is expected to uncover new synthetic strategies and expand its applications in areas such as nanotechnology and regenerative medicine. As computational methods continue to advance alongside experimental techniques, the design and synthesis of molecules like this will become increasingly streamlined.